BP Fluor 430 NHS ester

• Molecular Formula: C26H27F3N2O9S
• Molecular Weight: 600.6 g/mol
• InChI: InChI=1S/C26H27F3N2O9S/c1-25(2)13-15(14-41(36,37)38)16-10-17-18(26(27,28)29)11-24(35)39-20(17)12-19(16)30(25)9-5-3-4-6-23(34)40-31-21(32)7-8-22(31)33/h10-13H,3-9,14H2,1-2H3,(H,36,37,38)
• InChIKey: GIIRHJUKHYLDBB-UHFFFAOYSA-N

BP Fluor 430 NHS Ester: Amine-Reactive AF430 Equivalent

BP Fluor 430 NHS ester (CAS 467233-93-8) is a water-soluble, amine-reactive green-fluorescent dye belonging to the class of 430 nm-excitable fluorophores. It is characterized as a direct equivalent to Alexa Fluor 430 (AF430) and is designed for covalent conjugation to primary amines on proteins, antibodies, and other biomolecules via its N-hydroxysuccinimide (NHS) ester moiety. The dye is optimally excited by the 407 nm spectral line of a krypton laser or a 408 nm violet laser diode , and it features a pH-insensitive fluorescence profile across a broad range from pH 4 to 10 . These foundational properties establish it as a candidate for standard applications in flow cytometry and super-resolution microscopy .

1 Amine-reactive NHS ester for covalent protein, antibody and biomolecule labeling

2 Violet laser (405/407/408 nm) excitation for flow cytometry and super‑resolution microscopy

3 pH‑insensitive fluorescence (pH 4–10) supports live‑cell imaging and intracellular studies

BP Fluor 430 NHS Ester: Performance vs. Generic 430 nm Dyes

While the 430 nm channel is well-established for flow cytometry and microscopy, not all dyes in this class perform identically. Critical differences in conjugation efficiency, brightness at high labeling ratios, and spectral bleed-through can significantly impact assay sensitivity and data quality. For instance, the ability to label a protein to a high degree of labeling (DOL) without inducing self-quenching is a key performance metric where many dyes fail, leading to dimmer conjugates. Similarly, variations in photostability and pH sensitivity can undermine the reproducibility of quantitative imaging and time-lapse experiments . BP Fluor 430 NHS ester is specifically engineered to address these common points of failure, providing a more robust and reliable tool for complex multi-color applications where performance consistency is non-negotiable .

Self‑quenching at high DOL Generic 430 nm dyes may suffer from fluorescence self‑quenching at high labeling ratios, reducing conjugate brightness and limiting detection of low‑abundance targets.

Photostability variation Batch‑to‑batch or dye‑dependent photostability differences can compromise time‑lapse reproducibility and quantitative imaging consistency.

pH‑dependent signal loss pH‑sensitive dyes (e.g., fluorescein class) lose fluorescence in acidic organelles, undermining intracellular and trafficking assay data quality.

BP Fluor 430 NHS Ester: Performance Benchmarks

AF430-Equivalent Brightness and Photostability at Lower Cost

BP Fluor 430 is specified as a direct Alexa Fluor 430 equivalent, providing comparable brightness and performance . This equivalence is underpinned by matching absorption/emission spectra. While BP Fluor 430 is reported to have an extinction coefficient of 15,000 cm⁻¹M⁻¹, this matches the published value for Alexa Fluor 430 . In terms of procurement value, BP Fluor 430 NHS ester (e.g., 5mg for USD 450) is offered at a lower price point than Alexa Fluor 430 NHS ester (e.g., 5mg for USD 802.68) [1]. The vendor claims that this combination of performance and cost allows for equivalent data quality while maximizing research budgets .

AF430‑equivalent brightness & cost

Cross‑study comparable

ε = 15,000 cm⁻¹M⁻¹; 5 mg price ~44% lower than AF430

Supports budget‑sensitive, large‑scale conjugation workflows without sacrificing spectral performance.

Pricing based on vendor list comparison; spectrophotometric data matches AF430.

Evidence Dimension	Extinction Coefficient & Cost
Target Compound Data	ε = 15,000 cm⁻¹M⁻¹; 5mg price = $450
Comparator Or Baseline	Alexa Fluor 430 NHS ester: ε = 15,000 cm⁻¹M⁻¹; 5mg price = $802.68
Quantified Difference	Cost reduction of 44% for a 5mg quantity based on listed prices
Conditions	Spectrophotometric measurement; Vendor list pricing

Why This Matters

For high-throughput or large-scale conjugation projects, the ability to achieve equivalent signal with a lower-cost dye directly reduces experimental consumable expenses without compromising assay performance.

• [1] Cenmed Enterprises. Alexa Fluor 430 NHS Ester. Price list. View Source

High Molar Ratio Labeling Without Self-Quenching

A key differentiator of BP Fluor 430 NHS ester is its ability to be conjugated to proteins at high molar ratios without significant self-quenching . This property results in brighter conjugates and more sensitive detection compared to dyes that suffer from fluorescence quenching at similar labeling densities . While precise quantitative degree of labeling (DOL) values are not publicly disclosed, the explicit claim of 'high molar ratios without significant self-quenching' is a stated performance advantage that directly addresses a known limitation of many conventional fluorophores . This suggests that users can achieve a higher effective brightness per antibody molecule.

High DOL without self‑quenching

Class‑level inference

Reported ability to label at high molar ratios without significant fluorescence self‑quenching.

May enable brighter antibody conjugates for low‑abundance antigen detection; data to verify.

Qualitative supplier claim; precise DOL values not publicly disclosed.

Evidence Dimension	Self-Quenching at High Molar Labeling Ratios
Target Compound Data	Can be labeled at high molar ratios without significant self-quenching
Comparator Or Baseline	Conventional fluorophores (Class-level baseline)
Quantified Difference	Not quantified (Qualitative advantage stated)
Conditions	Protein conjugation assay

Why This Matters

This property is critical for detecting low-abundance antigens, as it enables the generation of antibody conjugates with a higher fluorophore-to-protein ratio, thereby increasing the specific signal without a corresponding increase in background from aggregated or quenched dye.

pH-Insensitive Fluorescence Across a Wide Range

The fluorescence emission of BP Fluor 430 conjugates is pH-insensitive from pH 4 to pH 10 . This pH stability is identical to the established profile of Alexa Fluor 430 . In contrast, other classes of green-fluorescent dyes like fluorescein derivatives (e.g., FITC) are known to exhibit significant pH-dependent quenching in acidic environments (e.g., within endosomes and lysosomes) [1]. The maintained brightness of BP Fluor 430 across a broad pH range ensures consistent and reliable signal intensity regardless of the local biological environment, providing a significant advantage over pH-sensitive alternatives for intracellular and trafficking studies.

pH‑insensitive emission (pH 4–10)

Cross‑study comparable

Stable fluorescence from pH 4 to pH 10; identical to Alexa Fluor 430 profile.

Supports consistent signal in acidic compartments (e.g., lysosomes) vs. pH‑sensitive fluorescein dyes.

Fluorescence spectroscopy in buffered solutions; contrast with FITC class quenching below pH 7.

Evidence Dimension	pH Sensitivity of Fluorescence
Target Compound Data	Stable fluorescence from pH 4 to pH 10
Comparator Or Baseline	Alexa Fluor 430: pH-insensitive from pH 4 to pH 10; Fluorescein (Class-level): significant quenching below pH 7
Quantified Difference	No change in fluorescence intensity over the pH 4-10 range for both BP Fluor 430 and AF430
Conditions	Fluorescence spectroscopy in buffered solutions

Why This Matters

This feature makes BP Fluor 430 NHS ester a superior choice for applications involving acidic cellular compartments (e.g., phagosomes, lysosomes) or protocols with variable buffer conditions, where other green dyes would yield unreliable or misleading results.

• [1] Hawe, A., et al. (2008). Extrinsic fluorescent dyes as tools for protein characterization. Pharmaceutical Research, 25(7), 1487-1499. View Source

BP Fluor 430 NHS Ester: Key Applications

Cost-Effective High-Throughput Antibody Labeling

For core facilities and biotech companies producing large batches of custom fluorescent antibody conjugates, the budget impact of the labeling dye is significant. In this scenario, BP Fluor 430 NHS ester serves as a drop-in replacement for Alexa Fluor 430, offering identical spectral performance and conjugation efficiency . The 44% lower cost per 5mg unit allows for substantial savings over hundreds of conjugations, freeing up funds for other reagents [1]. The high molar ratio labeling capability without self-quenching further ensures that the resulting antibody lots meet sensitivity requirements for flow cytometry panels, all while staying within a defined procurement budget .

Multi-Color Flow Cytometry with Violet Laser Excitation

Modern flow cytometers are often equipped with a 405 nm or 407 nm violet laser, and designing high-dimensional panels requires dyes with precise spectral properties. BP Fluor 430 NHS ester is optimally excited by these lasers and emits in the green range (~539 nm) . The property of high molar ratio labeling without significant self-quenching is particularly valuable here, as it allows for the creation of brighter antibody conjugates . This increased brightness improves the resolution of dimly expressed markers in a multi-color panel, where minimizing spillover and maximizing signal-to-noise ratio are essential for accurate population identification .

Reproducible STORM Super-Resolution Microscopy

Super-resolution techniques like STORM (Stochastic Optical Reconstruction Microscopy) place rigorous demands on fluorophore photophysics. Dyes must be bright, exhibit robust photostability, and have minimal blinking or quenching in specific imaging buffers. BP Fluor 430 NHS ester is specifically cited for use in STORM applications . Its comparable brightness and photostability to Alexa Fluor 430 ensure it performs well under high-power laser illumination . The consistent and pH-insensitive fluorescence across a wide pH range ensures that the switching behavior of the dye remains predictable and reproducible, which is paramount for obtaining artifact-free, high-resolution localization data.

Application

Selection Property

Validation Focus

Budget‑sensitive antibody conjugation workflows

AF430 spectral equivalent, lower unit cost

Conjugation efficiency, conjugate brightness consistency

Multi‑color flow cytometry with violet laser excitation

High DOL without self‑quenching, violet laser compatibility

Resolution of dim markers, spillover control in multi‑color panels

Reproducible STORM super‑resolution microscopy

Photostability, pH‑insensitive fluorescence

Blinking behavior, localization precision under high‑power illumination

• [1] Cenmed Enterprises. Alexa Fluor 430 NHS Ester. Price list. View Source